Cas no 1361560-92-0 (3-Iodo-2-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 3-Iodo-2-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361560-92-0
• MF: C₁₁H₅Cl₃IN
• MW: 384.427572011948
• CID: 4793675
• Update Time: 2025-06-11

3-Iodo-2-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3IN/c12-6-4-7(13)10(8(14)5-6)11-9(15)2-1-3-16-11/h1-5H
• InChI Key： MATNLYJWLCLNPT-UHFFFAOYSA-N
• SMILES： IC1=CC=CN=C1C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 3-Iodo-2-(2,4,6-trichlorophenyl)pyridine

Comprehensive Overview of 3-Iodo-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361560-92-0)

3-Iodo-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361560-92-0) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique iodo and trichlorophenyl substituents, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a pyridine ring with halogen atoms, makes it a versatile intermediate for synthesizing complex molecules.

The growing interest in 3-Iodo-2-(2,4,6-trichlorophenyl)pyridine aligns with the increasing demand for halogenated heterocycles in modern chemistry. Researchers are particularly intrigued by its role in cross-coupling reactions, a hot topic in organic synthesis. With the rise of green chemistry and sustainable methodologies, this compound's reactivity under mild conditions has become a focal point for innovation. Its CAS No. 1361560-92-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed applications of 3-Iodo-2-(2,4,6-trichlorophenyl)pyridine is its potential in medicinal chemistry. The compound's iodo group serves as a handle for further functionalization, enabling the creation of targeted bioactive molecules. Recent publications highlight its utility in developing kinase inhibitors and antimicrobial agents, addressing global health challenges. The trichlorophenyl moiety also contributes to enhanced lipophilicity, a property critical for drug bioavailability.

In the context of agrochemical innovation, 3-Iodo-2-(2,4,6-trichlorophenyl)pyridine has shown promise as a precursor for crop protection agents. Its structural features align with the industry's shift toward low-environmental-impact pesticides. Searches for halogenated pyridine derivatives in agriculture have surged, driven by the need for safer alternatives to traditional chemicals. This compound's stability and reactivity make it a candidate for next-generation formulations.

The synthesis of 3-Iodo-2-(2,4,6-trichlorophenyl)pyridine often involves palladium-catalyzed reactions, a trending area in catalysis research. Optimizing these processes for higher yields and lower costs is a common query among chemists. Additionally, its spectroscopic properties (e.g., NMR and MS data) are widely documented, aiding in quality control and analytical workflows. The compound's CAS No. 1361560-92-0 is essential for accurate literature retrieval and regulatory compliance.

Beyond laboratories, 3-Iodo-2-(2,4,6-trichlorophenyl)pyridine is gaining traction in material science. Its halogen-rich structure offers opportunities for designing organic electronic materials, such as OLED components. This aligns with the booming interest in flexible electronics and energy-efficient displays. Researchers are exploring its derivatives for charge transport properties, a topic frequently searched in nanotechnology forums.

In summary, 3-Iodo-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361560-92-0) is a multifaceted compound bridging pharmaceutical, agrochemical, and material science domains. Its unique halogenated architecture and reactivity profile position it as a valuable tool for addressing contemporary scientific challenges. As interest in sustainable chemistry and precision synthesis grows, this compound is poised to remain at the forefront of innovation.